4-bromo-1-(2-(dimethylamino)ethyl)pyridin-2(1H)-one

• Molecular Formula: C9H13BrN2O
• Molecular Weight: 245.12 g/mol
• IUPAC Name: 4-bromo-1-[2-(dimethylamino)ethyl]pyridin-2-one
• InChI: InChI=1S/C9H13BrN2O/c1-11(2)5-6-12-4-3-8(10)7-9(12)13/h3-4,7H,5-6H2,1-2H3
• InChI Key: AYNUDBSQRXLTKU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C=CC(=CC1=O)Br

Description

4-bromo-1-(2-(dimethylamino)ethyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C9H13BrN2O and its molecular weight is 245.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-hydroxy-4-bromopyridine (0.10 g, 0.57 mmol) in DMSO (1.0 mL) was added KOH (0.13 g, 2.29 mmol) and the resulting reaction mixture was stirred for 10 min at room temperature followed by addition of N,N-dimethylaminoethylchloride.HCl (0.098 g, 0.68 mmol). The reaction mixture was then stirred at 40° C. for 1 h. After the completion of reaction (TLC monitoring), water was added to the reaction and extracted with EtOAc (3×25 mL). The combined organics was washed with brine, dried (Na2SO4), filtered and concentrated. The residue was triturated with ether to obtain the desired product (0.10 g, 72%). MS: 245.10 (M+H)+.